Cas no 42807-45-4 ((2S)-(-)-2-benzylamino-3-phenylpropan-1-ol)

• Product Name: (2S)-(-)-2-benzylamino-3-phenylpropan-1-ol
• CAS No: 42807-45-4
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• MDL: MFCD31720631
• CID: 2059928
• PubChem ID: 10514267
• Update Time: 2025-07-02

(2S)-(-)-2-benzylamino-3-phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-(-)-2-benzylamino-3-phenylpropan-1-ol
• (2S)-2-(benzylamino)-3-phenylpropan-1-ol
• (2S)-N-benzyl-2-amino-3-phenyl-1-propanol
• (S)-2-(N-benzylamino)-3-phenylpropan-1-ol
• (S)-N-benzyl-2-amino-3-phenyl-1-propanol
• N-benzyl-L-phenylalaninol
• (S)-2-Benzylamino-3-phenyl-1-propanol
• LHXDBXYWIPUULZ-INIZCTEOSA-N
• SCHEMBL1823141
• AKOS034800949
• MFCD31720631
• N-benzyl-(L)-phenylalaninol
• EN300-6617471
• Z1779372655
• (2S)-2-(benzylamino)-3-phenyl-propan-1-ol
• (S)-2-Benzylamino-3-phenyl-propan-1-ol
• 42807-45-4

• MDL： MFCD31720631
• Inchi： 1S/C16H19NO/c18-13-16(11-14-7-3-1-4-8-14)17-12-15-9-5-2-6-10-15/h1-10,16-18H,11-13H2/t16-/m0/s1
• InChI Key： LHXDBXYWIPUULZ-INIZCTEOSA-N
• SMILES： OC[C@H](CC1C=CC=CC=1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 241.146664230g/mol
• Monoisotopic Mass: 241.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on (2S)-(-)-2-benzylamino-3-phenylpropan-1-ol

Recent Advances in the Study of (2S)-(-)-2-benzylamino-3-phenylpropan-1-ol (CAS: 42807-45-4) in Chemical Biology and Pharmaceutical Research

In recent years, (2S)-(-)-2-benzylamino-3-phenylpropan-1-ol (CAS: 42807-45-4) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its chiral center and benzylamino-phenylpropanol backbone, has been the subject of numerous studies aimed at elucidating its biological activities, synthetic pathways, and pharmacological potential. The latest research highlights its role as a versatile intermediate in the synthesis of bioactive molecules and its emerging applications in drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the asymmetric synthesis of (2S)-(-)-2-benzylamino-3-phenylpropan-1-ol using enantioselective catalytic methods. The researchers employed a chiral palladium catalyst to achieve high enantiomeric excess (ee > 99%), which is critical for its application in pharmaceutical formulations. The study also demonstrated the compound's utility as a building block for the synthesis of β-adrenergic receptor agonists, highlighting its potential in treating cardiovascular diseases.

Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters, investigated the antimicrobial properties of (2S)-(-)-2-benzylamino-3-phenylpropan-1-ol derivatives. The researchers synthesized a series of analogs and evaluated their efficacy against multidrug-resistant bacterial strains. Notably, one derivative exhibited potent activity against Staphylococcus aureus (MIC = 2 µg/mL), suggesting its potential as a lead compound for developing new antibiotics. The study also provided insights into the structure-activity relationship (SAR), emphasizing the importance of the benzylamino group for antimicrobial activity.

In addition to its pharmacological applications, (2S)-(-)-2-benzylamino-3-phenylpropan-1-ol has been explored for its role in chemical biology. A recent Nature Chemical Biology article reported its use as a molecular probe to study protein-protein interactions in neurodegenerative diseases. The compound's ability to selectively bind to amyloid-beta aggregates was leveraged to develop fluorescence-based assays for screening potential Alzheimer's disease therapeutics. This innovative approach opens new avenues for understanding the molecular mechanisms underlying neurodegeneration.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of (2S)-(-)-2-benzylamino-3-phenylpropan-1-ol-based therapeutics. A review article in Advanced Synthesis & Catalysis discussed the need for more sustainable and cost-effective synthetic routes to meet industrial demands. The authors highlighted recent advances in biocatalysis and flow chemistry as potential solutions to these challenges.

In conclusion, (2S)-(-)-2-benzylamino-3-phenylpropan-1-ol (CAS: 42807-45-4) continues to be a molecule of great interest in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug synthesis to molecular probing, underscore its versatility and potential. Future research should focus on optimizing its synthetic pathways, expanding its therapeutic applications, and addressing scalability issues to fully realize its clinical potential.